REACTION_CXSMILES
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[OH:1][CH:2]1[CH2:7][CH2:6][N:5]([C:8]([O:10][C:11]([CH3:14])([CH3:13])[CH3:12])=[O:9])[CH2:4][CH2:3]1.[Cl:15][C:16]1[N:21]=[C:20](Cl)[CH:19]=[CH:18][N:17]=1.C(=O)([O-])[O-].[Cs+].[Cs+]>CN(C)C=O.C(OCC)(=O)C>[Cl:15][C:16]1[N:21]=[C:20]([O:1][CH:2]2[CH2:3][CH2:4][N:5]([C:8]([O:10][C:11]([CH3:14])([CH3:13])[CH3:12])=[O:9])[CH2:6][CH2:7]2)[CH:19]=[CH:18][N:17]=1 |f:2.3.4|
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Name
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Quantity
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389 mg
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Type
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reactant
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Smiles
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OC1CCN(CC1)C(=O)OC(C)(C)C
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Name
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Quantity
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240 mg
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Type
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reactant
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Smiles
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ClC1=NC=CC(=N1)Cl
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Name
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cesium carbonate
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Quantity
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1050 mg
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[Cs+].[Cs+]
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Name
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Quantity
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6.4 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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to 70° C.
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Type
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CUSTOM
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Details
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overnight
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Duration
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8 (± 8) h
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Type
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TEMPERATURE
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Details
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The reaction was then cooled to ambient temperature
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Type
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WASH
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Details
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washed with water (3×) and brine (1×)
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Type
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CUSTOM
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Details
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The organic layer was dried
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Type
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FILTRATION
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Details
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filtered
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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Type
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CUSTOM
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Details
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The residue was purified by column chromatography on silica gel (0-50% ethyl acetate/hexanes)
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Name
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Type
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product
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Smiles
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ClC1=NC=CC(=N1)OC1CCN(CC1)C(=O)OC(C)(C)C
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Type | Value | Analysis |
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AMOUNT: AMOUNT | 1.3 mmol | |
AMOUNT: MASS | 410 mg | |
YIELD: PERCENTYIELD | 81% | |
YIELD: CALCULATEDPERCENTYIELD | 80.7% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |